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Physicochemical Properties of n-Heneicosane

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Heneicosane

CAS No.: 629-94-7

Cat. No.: S601703

The table below summarizes the key identified properties of n-Heneicosane (CAS 629-94-7) from the search

results.

Property Value Reference
CAS Registry Number 629-94-7 [1]11[2]
Molecular Formula C21Haa (1] [3] [2]
Molecular Weight 296.57 g-mol—? [1]11[2]
Melting Point 39 -41 °C (lit.) [1][4]
Boiling Point 356.1 °C (at 760 mm Hg); 100 °C (at 2 mm Hg, lit.) [3][1]
Density 0.792 g/cm3 [1]1[4]
Flash Point > 230 °F (approx. > 110 °C) [1] [4]
Solubility (Qualitative) Soluble in chloroform and hexane; insoluble in water. [1] [4]
Form White, waxy solid; crystalline chunks, crystals, or flakes. [1] [4] [3]
Log P (Estimated) 10.65t0 11.4 [311[1]
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Experimental Context and Protocols

While quantitative solubility data is not available, the search results provide context for its use in

experiments.

¢ General Solubility Information: The primary source states the solubility of n-Heneicosane directly
in chloroform and hexane, confirming these as standard solvents for handling this compound in a
laboratory setting [1] [4].

e Use in GC-MS Analysis: In scientific research, n-Heneicosane and similar alkanes are often
handled in organic solvents. One study detailed a protocol where a crude oil extract from a plant was
analyzed via Gas Chromatography-Mass Spectrometry (GC-MS) [5]. Although this study focused
on a complex mixture, it illustrates a standard methodology:

o Extraction: The plant material was extracted with n-hexane to obtain a crude oil fraction.

o Analysis: The chemical composition of this oil was then determined using GC-MS, a technique
that requires the sample to be dissolved in a suitable volatile solvent [5]. This underscores the
application of hexane in dissolving and analyzing non-polar compounds.

Experimental Workflow for Solubility and Analysis

Based on the gathered information and standard laboratory practices, the following diagram outlines a

potential workflow for handling and analyzing n-Heneicosane.
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Start: n-Heneicosane
(Solid, Waxy)

Select Solvent

Common solvent\ Common solvent

Prepare for GC-MS
(Dilution in volatile solvent)

Figure: Proposed workflow for handling n-Heneicosane.

Click to download full resolution via product page

The provided DOT script generates a flowchart for handling n-Heneicosane. It starts with the solid
compound, branches based on solvent choice (chloroform or hexane), and proceeds through preparation and

analysis stages.

Research Implications

The high estimated log P value confirms that n-Heneicosane is an extremely hydrophobic molecule [6]. Its

presence in essential oils and use as a pheromone in certain insect species highlight its biological relevance
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[3] [6]. This, combined with its solubility profile, makes it a compound of interest in fields like natural

product chemistry and insect behavior control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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